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Compound of Interest

Compound Name: Ruthenium-106

Cat. No.: B088614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This center provides essential guidance on the safe handling and integrity testing of sealed

Ruthenium-106 (Ru-106) brachytherapy sources to prevent radioactive leakage. Adherence to

these procedures is critical for ensuring personnel safety and experimental accuracy.

Troubleshooting Guides
This section offers step-by-step instructions for identifying and addressing potential issues with

your Ru-106 sources.

Issue 1: Suspected Physical Damage to the Source or
Container
Question: What should I do if I notice potential damage to a Ru-106 applicator or its storage

container?

Answer:

Cease Handling: Do not handle the source directly. Place it in a secure, shielded location if it

is safe to do so.

Cordon Off Area: Isolate the area to prevent unauthorized access.
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Notify Radiation Safety Officer (RSO): Immediately contact your institution's RSO and report

the suspected damage.

Perform Visual Inspection (If Safe): From a safe distance and behind appropriate shielding,

visually inspect the source. Do not handle the source to inspect it. Look for the following

signs:

Scratches, dents, or gouges on the silver casing.

Discoloration or corrosion on the surface.

Damage to the weld seams.

Any breach in the encapsulation.

Initiate Leak Testing: A wipe test must be performed as soon as possible to check for

removable contamination. Follow the detailed protocol in the "Experimental Protocols"

section.

Document: Record all observations, actions taken, and personnel involved.

Issue 2: A Routine Wipe Test Result is Above the Action
Limit
Question: My routine wipe test for a Ru-106 source shows removable contamination above the

regulatory limit. What are the next steps?

Answer:

If a wipe test reveals the presence of 185 Bq (0.005 µCi) or more of removable contamination,

the source is considered to be leaking.[1]

Immediately Withdraw the Source from Use: Do not use the source for any further

experimental procedures.

Secure the Source: Place the source in a sealed, labeled container to prevent the spread of

contamination.[2] Store it in a designated and secure area.
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Notify RSO Immediately: Report the leaking source to your RSO.

File a Report: A report must be filed with the appropriate regulatory agency within 5 days of

the leak test.[1]

Survey for Contamination:

Survey the area where the source was handled and stored.

Check all personnel who may have come into contact with the source for contamination.

Follow your institution's decontamination procedures for any contaminated areas or

personnel.

Arrange for Repair or Disposal: The leaking source must be repaired by a qualified entity or

disposed of as radioactive waste, following the guidance of your RSO.[2]

Issue 3: Wipe Test Results are Inconclusive or Show
Low-Level Contamination
Question: What does it mean if my wipe test result is above background radiation levels but

below the 185 Bq (0.005 µCi) action limit?

Answer:

Contamination detected below the action limit requires careful evaluation.

Investigate the Source of Contamination: The activity may not be from source leakage but

could be due to cross-contamination of the work area.

Repeat the Wipe Test: Perform a second wipe test to confirm the initial findings. If the result

is still elevated, it may indicate a slow leak.

Increase Monitoring Frequency: If a source consistently shows low levels of removable

contamination, increase the frequency of wipe testing (e.g., from semi-annually to quarterly

or even monthly) to monitor for any increasing trend. A rising level of contamination over time

is a strong indicator of a failing source integrity.
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Thoroughly Clean the Source and Housing: If it is suspected that the contamination is on the

surface rather than from a leak, the source should be thoroughly cleaned according to

approved procedures and re-tested after a period of about 7 days.

Consult the RSO: Discuss the findings with your RSO to determine the appropriate course of

action, which may include removing the source from service as a precautionary measure.

Frequently Asked Questions (FAQs)
Q1: How often should I perform a leak test on my Ru-106 source?

A1: Sealed brachytherapy sources must be tested for leakage at intervals not to exceed 6

months. A new source must also be tested before its first use, unless the supplier provides a

certificate that it was tested within the 6 months prior to transfer.[1] Sources that are in storage

and not in use do not require periodic testing, but must be leak-tested before any use or

transfer.[1]

Q2: What is the regulatory limit for a "leaking" sealed source?

A2: A sealed source is considered to be leaking if a wipe test reveals the presence of 185

Becquerels (Bq) or 0.005 microcuries (µCi) or more of removable radioactive material.[1]

Q3: Can I handle a source that I suspect is damaged or leaking?

A3: No. Never directly handle a source that you suspect is damaged. Use remote handling

tools and appropriate shielding. If a source breaks, do not attempt to reassemble it. Notify all

personnel in the area and contact your Radiation Safety Officer immediately.

Q4: What are the key physical characteristics of a Ru-106 ophthalmic applicator?

A4: Ru-106 eye applicators are typically thin (about 1 mm thick) and consist of a foil coated

with Ru-106/Rhodium-106. This active core is encapsulated within pure silver sheets. The

concave side has a thin silver window (approx. 0.1 mm), and the convex backing is thicker to

act as a radiation shield. They are spherically shaped with a radius of 12 to 14 mm.

Q5: What personal protective equipment (PPE) is required when handling Ru-106 sources?
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A5: Always wear appropriate PPE, including a lab coat, disposable gloves, and safety glasses.

When performing wipe tests or handling the source, a personal dosimeter should be worn to

monitor radiation exposure.

Data Presentation
Table 1: Ruthenium-106 Source Characteristics

Parameter Value

Radionuclide
Ruthenium-106 (in secular equilibrium with

Rhodium-106)

Half-life 373.6 days

Emission Type Beta (β) particles

Maximum Beta Energy 3.54 MeV (from Rh-106)

Mean Beta Energy 1.42 MeV

Casing Material Pure Silver

Table 2: Leak Test Action Levels
Measurement Result
(Removable
Contamination)

Source Status Required Action

< 20 Bq Pass
Record results. Continue

routine testing schedule.

20 Bq to < 185 Bq Investigate

Repeat test. Increase testing

frequency. Investigate for

potential cross-contamination.

Consult RSO.

≥ 185 Bq (0.005 µCi) Fail (Leaking)

Immediately withdraw from

use. Secure the source. Notify

RSO. Report to regulatory

agency within 5 days.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b088614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed Protocol: Wipe Test for Ru-106 Ophthalmic
Applicators
This procedure is designed to detect removable radioactive contamination on the surface of a

sealed Ru-106 source or its container.

Materials:

Wipe test kit (containing swabs, filter paper, or other soft absorbent material)

Wetting agent (e.g., ethanol or distilled water)

Disposable gloves

Forceps or tongs for remote handling

Labeled sample container (e.g., vial or envelope)

Appropriate radiation survey meter (e.g., Geiger-Müller counter)

Liquid scintillation counter or other appropriate analysis instrument

Procedure:

Preparation:

Put on disposable gloves and other required PPE.

Prepare a clean work area.

Using forceps, retrieve the Ru-106 source from its shielded storage container ("pig").

Place it in a designated, shielded location for the test.

Performing the Wipe:

Slightly moisten a swab or piece of filter paper with the wetting agent. Do not oversaturate.
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Using forceps, thoroughly wipe the entire surface of the source's storage container.

Next, wipe the nearest accessible surfaces of the source itself. For Ru-106 eye applicators

with a thin window, take extreme care not to apply excessive pressure that could damage

the window. Focus on the edges and the back (convex) side of the plaque.

The total area wiped should be approximately 100 cm².

Sample Handling:

Place the used wipe into its labeled sample container without touching the outside of the

container with your gloves.

Use a survey meter to perform a preliminary check of the wipe sample for gross

contamination. If the reading is significantly above background, this is an early indication

of a leak.

Analysis:

The wipe sample must be analyzed using a counting instrument with sufficient sensitivity

to detect the presence of 185 Bq (0.005 µCi) of removable activity.[1] For the beta

emissions of Ru-106/Rh-106, a liquid scintillation counter is highly effective.

Calculate the final activity on the wipe in Becquerels (Bq) or microcuries (µCi), correcting

for background radiation and the detector's efficiency.

Documentation:

Record the date, source serial number, name of the person performing the test, instrument

used, and the final calculated activity.

If the activity is above the action limit, immediately initiate the emergency procedures for a

leaking source.

Mandatory Visualizations
Diagrams
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Below are diagrams illustrating key workflows for handling and testing Ruthenium-106
sources.

Preparation
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Don PPE (Gloves, Lab Coat)
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Survey Wipe for Gross Contamination
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Calculate Final Activity

Record All Data

Activity >= 185 Bq?

PASS:
Return Source to Service

No

FAIL:
Initiate Leaking
Source Protocol

Yes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b088614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for performing a routine wipe test on a Ru-106 source.
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Caption: Emergency response workflow for a confirmed leaking Ru-106 source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b088614?utm_src=pdf-body-img
https://www.benchchem.com/product/b088614?utm_src=pdf-custom-synthesis
https://medical.ezag.com/wp-content/uploads/2021/07/Fact-sheet-Ru-106-Eye-Applicators-Rev.08-English_WEB.pdf
https://ijsred.com/volume2/issue2/IJSRED-V2I2P102.pdf
https://www.benchchem.com/product/b088614#preventing-leakage-from-sealed-ruthenium-106-brachytherapy-sources
https://www.benchchem.com/product/b088614#preventing-leakage-from-sealed-ruthenium-106-brachytherapy-sources
https://www.benchchem.com/product/b088614#preventing-leakage-from-sealed-ruthenium-106-brachytherapy-sources
https://www.benchchem.com/product/b088614#preventing-leakage-from-sealed-ruthenium-106-brachytherapy-sources
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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